4-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 4-[(2-chloroacetyl)-ethylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C17H23ClN2O3/c1-2-20(16(21)12-18)15-8-10-19(11-9-15)17(22)23-13-14-6-4-3-5-7-14/h3-7,15H,2,8-13H2,1H3
• InChI Key: UZOIVUBMROMWEG-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCN(CC1)C(=O)OCC2=CC=CC=C2)C(=O)CCl
• Molecular Formula: C17H23ClN2O3
• Molecular Weight: 338.8 g/mol

Description

4-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS: 1354020-18-0) is a piperidine-based compound featuring a benzyl ester group, a chloro-acetyl moiety, and an ethyl-amino substituent. The benzyl ester enhances solubility in organic solvents, while the chloro-acetyl group serves as a reactive site for nucleophilic substitution or cross-coupling reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester typically involves multiple steps. One common synthetic route starts with the preparation of the piperidine ring, followed by the introduction of the chloroacetyl group and the benzyl ester moiety. The reaction conditions often include the use of specific reagents and catalysts to facilitate each step.

Formation of Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of Chloroacetyl Group: The chloroacetyl group is introduced via a nucleophilic substitution reaction using chloroacetyl chloride and a suitable base.

Formation of Benzyl Ester: The final step involves esterification of the piperidine carboxylic acid with benzyl alcohol in the presence of an acid catalyst.

Industrial Production Methods

In an industrial setting, the production of 4-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester may involve optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

4-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert the chloroacetyl group to other functional groups.

Substitution: Nucleophilic substitution reactions can replace the chloro group with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

4-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition or receptor binding.

Industry: It may be used in the production of specialty chemicals or as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 4-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets. The chloroacetyl group can act as an electrophile, reacting with nucleophilic sites on proteins or enzymes. This interaction can inhibit enzyme activity or alter protein function, leading to various biological effects.

Comparison with Similar Compounds

4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353998-18-1)

• Molecular Formula : C₁₄H₂₄ClN₃O₃
• Key Differences: Substituents: Methyl group replaces ethyl on the amino moiety; tert-butyl ester replaces benzyl. Reactivity: The tert-butyl ester offers greater steric protection than benzyl, increasing stability under acidic conditions but reducing solubility in polar solvents . Applications: Preferred in solid-phase peptide synthesis due to tert-butyl’s orthogonal protecting group properties.

{2-[(2-Chloro-acetyl)-ethyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester (Ref: 10-F081417)

• Molecular Formula : C₁₆H₂₈ClN₃O₃ (estimated)
• Key Differences :
  • Core Structure : Cyclohexyl ring replaces piperidine, altering conformational flexibility.
  • Bioactivity : Cyclohexyl derivatives often exhibit enhanced membrane permeability in drug candidates but may reduce target specificity .

4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS: 1353946-31-2)

• Molecular Formula : C₁₈H₂₅N₃O₃
• Key Differences: Substituents: Cyclopropyl-amino and amino-acetyl groups replace ethyl-amino and chloro-acetyl. Stability: Lower electrophilicity compared to the chloro-acetyl variant reduces susceptibility to hydrolysis.

4-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS: 1353954-89-8)

• Molecular Formula : C₁₉H₂₈N₄O₂
• Key Differences: Substituents: Additional methylene spacer and cyclopropyl-amino group. Applications: The extended alkyl chain may improve binding to hydrophobic enzyme pockets, as seen in protease inhibitors .

Data Table: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Key Properties
4-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester	C₁₇H₂₂ClN₃O₃	363.83	Chloro-acetyl, ethyl-amino, benzyl ester	High reactivity, moderate solubility
4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	C₁₄H₂₄ClN₃O₃	341.81	Methyl-amino, tert-butyl ester	Acid-stable, low polarity
4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	C₁₈H₂₅N₃O₃	331.41	Amino-acetyl, cyclopropyl-amino	Nucleophilic, strained ring
4-{[(2-Amino-ethyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	C₁₉H₂₈N₄O₂	344.45	Amino-ethyl, cyclopropyl-amino, methyl	Enhanced hydrophobicity

Biological Activity

4-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester is a complex organic compound with the molecular formula C18H25ClN2O3 and a molecular weight of 352.86 g/mol. This compound is classified as a piperidine derivative, characterized by its structural complexity, which includes functional groups such as chloroacetyl and carboxylic acid. These features contribute to its potential biological activity, particularly in medicinal chemistry.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• IUPAC Name : Benzyl 4-[(2-chloroacetyl)-ethylamino]piperidine-1-carboxylate
• Molecular Formula : C18H25ClN2O3
• Molecular Weight : 352.86 g/mol

The structural complexity of this compound may confer distinct pharmacological properties compared to simpler analogs, making it a subject of interest in drug development.

Biological Activity

Research into the biological activity of 4-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester reveals its potential interactions with various biological targets, particularly in the realm of neurotransmission and cellular signaling pathways. Here are some key findings:

The compound's mechanism of action is primarily associated with its binding affinity to specific receptors involved in neurotransmission. Interaction studies have shown that it may modulate the activity of neurotransmitters, potentially influencing conditions such as anxiety and depression.

Cytotoxicity and Anticancer Activity

Several studies have evaluated the cytotoxic effects of related piperidine derivatives against cancer cell lines. For instance, compounds similar to 4-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester have demonstrated significant growth inhibition against various cancer cell lines, including MDA-MB-231 (breast cancer) and HepG2 (liver cancer) with IC50 values ranging from 2.43 to 14.65 μM .

Comparative Analysis with Related Compounds

The biological activity of 4-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester can be compared to other piperidine derivatives:

Compound Name	Molecular Formula	Key Features
4-(Chloroacetyl)-piperidine	C11H12ClN	Lacks carboxylic acid functionality
N-Ethyl-piperidine	C9H13N	Simpler structure without additional functional groups
1-(2-Chloroacetyl)-piperidine	C11H12ClN	Similar acyl group but without ethyl substitution

This table illustrates that while these compounds share a common piperidine core, the unique combination of functional groups in 4-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester enhances its reactivity and potential biological activity.

Case Studies

Recent studies have focused on the synthesis and biological evaluation of various derivatives based on the piperidine scaffold. For example, one study synthesized multiple analogs and assessed their anticancer properties through in vitro assays, revealing that certain modifications led to improved selectivity and potency against cancer cells .